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Compound of Interest

Compound Name: Chlorotitanium triisopropoxide

Cat. No.: B1365183

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorotitanium triisopropoxide, with the chemical formula C9H21ClO3Ti, is an

organometallic compound that serves as a versatile reagent and catalyst in organic synthesis.

[1] Its utility in forming carbon-carbon and carbon-heteroatom bonds makes it a valuable tool in

the synthesis of complex molecules, including pharmaceuticals and agrochemicals.[1][2] This

technical guide provides a comprehensive overview of the physical properties of

chlorotitanium triisopropoxide, detailed experimental protocols for their determination, and

an illustrative reaction pathway.

Physical Properties of Chlorotitanium
Triisopropoxide
The physical characteristics of chlorotitanium triisopropoxide are crucial for its handling,

storage, and application in chemical reactions. A summary of its key physical properties is

presented in the table below.
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Property Value Source(s)

Molecular Formula C9H21ClO3Ti [3]

Molecular Weight 260.58 g/mol

Appearance
Colorless to yellow liquid or

low melting solid
[3][4]

Melting Point 35-40 °C [3]

Boiling Point 63-66 °C at 0.1 mmHg [3]

Density 1.091 g/mL at 25 °C [3]

Solubility

Soluble in most nonprotic

organic solvents (e.g., ether,

THF, CH2Cl2, toluene,

hexanes). Insoluble in water.

[1][5]

Flash Point 72 °F (22 °C) - closed cup [3]

Sensitivity Moisture sensitive [3]

Experimental Protocols
Given the air and moisture sensitivity of chlorotitanium triisopropoxide, all manipulations

should be performed under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line or

glovebox techniques.[6][7]

Determination of Melting Point
The melting point of chlorotitanium triisopropoxide, which exists as a low melting solid, can

be determined using a standard capillary melting point apparatus.[8][9][10]

Methodology:

Sample Preparation: Inside a glovebox, a small amount of solid chlorotitanium
triisopropoxide is finely ground. A capillary tube is then packed with the powdered sample

to a height of 2-3 mm.
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Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Heating: The sample is heated rapidly to approximately 10 °C below the expected melting

point of 35 °C.

Observation: The heating rate is then reduced to 1-2 °C per minute. The temperature at

which the first droplet of liquid appears is recorded as the beginning of the melting range.

Final Reading: The temperature at which the entire solid has transitioned to a liquid is

recorded as the end of the melting range. For pure substances, this range is typically narrow.

[9]

Determination of Boiling Point under Reduced Pressure
Due to its relatively high boiling point at atmospheric pressure and potential for decomposition,

the boiling point of chlorotitanium triisopropoxide is determined under vacuum.[11][12][13]

Methodology:

Apparatus Setup: A small-scale distillation apparatus suitable for vacuum distillation is

assembled. This includes a round-bottom flask, a distillation head with a thermometer, a

condenser, and a receiving flask. All glassware must be thoroughly dried and assembled

under an inert atmosphere.

Sample Introduction: Approximately 1-2 mL of liquid chlorotitanium triisopropoxide is

introduced into the distillation flask using a syringe. A small magnetic stir bar is added for

smooth boiling.

Vacuum Application: The apparatus is connected to a vacuum pump, and the pressure is

gradually reduced to the desired level (e.g., 0.1 mmHg).

Heating: The distillation flask is gently heated in an oil bath.

Temperature Reading: The temperature is recorded when the liquid is boiling and a steady

stream of condensate is observed on the thermometer bulb. This temperature is the boiling

point at the recorded pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b1365183/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-chlorotitanium-triisopropoxide
https://www.researchgate.net/publication/317031595_Low_Cost_Apparatus_for_Rapid_Boiling_Point_Determination_of_Small_Air_Sensitive_Samples_Under_Inert_Atmosphere
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b1365183/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-chlorotitanium-triisopropoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Density
The density of liquid chlorotitanium triisopropoxide can be determined by measuring the

mass of a known volume.[14][15][16][17]

Methodology:

Tare Weighing: An accurately calibrated volumetric flask (e.g., 1 mL or 5 mL) is weighed on

an analytical balance.

Sample Transfer: Inside a glovebox, the volumetric flask is carefully filled to the calibration

mark with liquid chlorotitanium triisopropoxide using a pipette.

Final Weighing: The filled volumetric flask is securely capped and re-weighed.

Calculation: The density is calculated by dividing the mass of the liquid (final mass - tare

mass) by the volume of the flask.

Determination of Solubility
A qualitative assessment of solubility in various organic solvents can be performed.[18][19][20]

Methodology:

Solvent Preparation: Several small, dry test tubes are prepared, each containing

approximately 1 mL of a different anhydrous, nonprotic organic solvent (e.g., hexane,

toluene, diethyl ether, tetrahydrofuran, dichloromethane).

Sample Addition: To each test tube, a small amount (a few drops or a small spatula tip) of

chlorotitanium triisopropoxide is added.

Observation: The tubes are agitated, and the solubility is observed. The compound is

considered soluble if it completely dissolves to form a clear solution. It is insoluble if it

remains as a separate phase or forms a cloudy suspension.

Reaction Pathway: Synthesis of Chlorotitanium
Triisopropoxide
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Chlorotitanium triisopropoxide can be synthesized through a redistribution reaction between

titanium(IV) isopropoxide and titanium(IV) chloride.[4][21] This reaction provides a

straightforward route to the desired product.

Synthesis of Chlorotitanium Triisopropoxide

Titanium(IV) isopropoxide
Ti(O-iPr)4

Redistribution Reaction
(3:1 molar ratio)

Titanium(IV) chloride
TiCl4

Chlorotitanium triisopropoxide
ClTi(O-iPr)3

Click to download full resolution via product page

Caption: Synthesis of Chlorotitanium triisopropoxide.

Application in Organic Synthesis: The Kulinkovich
Reaction
Chlorotitanium triisopropoxide is a key reagent in the Kulinkovich reaction, which is used for

the synthesis of cyclopropanols from esters.[22] The reaction involves the treatment of an ester

with a Grignard reagent in the presence of a titanium(IV) alkoxide, such as chlorotitanium
triisopropoxide.
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Simplified Kulinkovich Reaction Workflow

Ester
(RCOOR')

Titanacyclopropane
Intermediate

Grignard Reagent
(R''MgX)

Chlorotitanium triisopropoxide
ClTi(O-iPr)3

Cyclopropanol

Hydrolysis

Click to download full resolution via product page

Caption: The Kulinkovich Reaction Workflow.

Conclusion
Chlorotitanium triisopropoxide is a valuable organometallic reagent with well-defined

physical properties that are essential for its effective use in research and development. Its

moisture sensitivity necessitates careful handling under inert conditions. The provided

experimental protocols offer a foundation for the accurate determination of its physical

characteristics, while the illustrative reaction pathways highlight its significance in synthetic

organic chemistry. A thorough understanding of these properties and reactions is paramount for

scientists and professionals in the field of drug development and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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